Cas no 1261437-91-5 (3-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1261437-91-5
• MF: C₁₄H₄F₈N₂
• MW: 352.182190895081
• CID: 4913300
• Update Time: 2025-05-20

3-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H4F8N2/c15-9-8(10(16)12(18)13(19)11(9)17)6-3-5(14(20,21)22)4-24-7(6)1-2-23/h3-4H,1H2
• InChI Key： CXZGFTAEFCHIFY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC(C(F)(F)F)=CN=C1CC#N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 473
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7

Additional information on 3-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

Professional Introduction to 3-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1261437-91-5)

3-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile, with the CAS number CAS No. 1261437-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile consists of a pyridine core substituted with a perfluorophenyl group at the 3-position and a trifluoromethyl group at the 5-position. The presence of these highly electronegative fluorine atoms imparts exceptional electronic and steric properties to the molecule, making it an attractive candidate for applications in drug design and material engineering.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity. These attributes are particularly valuable in pharmaceutical applications, where optimizing drug-like properties is crucial for achieving therapeutic efficacy. The compound 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile exemplifies this trend, as it combines the benefits of fluorinated moieties with the inherent versatility of the pyridine scaffold.

One of the most compelling aspects of this compound is its potential utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that pyridine derivatives can serve as effective scaffolds for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The introduction of perfluorophenyl and trifluoromethyl groups into these structures can further enhance their pharmacokinetic profiles by improving solubility and reducing metabolic degradation.

Recent research has highlighted the role of 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile in the development of novel agrochemicals. Fluorinated compounds are known to exhibit improved resistance to environmental degradation, making them more effective as active ingredients in pesticides and herbicides. The unique electronic properties of this compound allow it to interact selectively with biological targets, thereby increasing its potency while minimizing off-target effects.

The compound's potential extends beyond pharmaceuticals and agrochemicals into the realm of advanced materials. Perfluorinated aromatic compounds are widely used in liquid crystals, organic light-emitting diodes (OLEDs), and other electronic devices due to their high thermal stability and chemical inertness. The incorporation of 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile into these materials can lead to novel functionalities, such as enhanced charge transport properties or improved energy efficiency.

In terms of synthetic methodologies, 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile can be synthesized through multi-step reactions involving fluorination and acylation processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the perfluorophenyl and trifluoromethyl groups with high precision. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

The application of computational chemistry has played a pivotal role in understanding the reactivity and electronic structure of 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile. Molecular modeling studies have provided insights into how modifications at the perfluorophenyl and trifluoromethyl positions influence the molecule's interactions with biological targets. These insights are invaluable for guiding medicinal chemists in designing next-generation drugs with optimized pharmacological properties.

Furthermore, the environmental impact of fluorinated compounds has been a subject of increasing scrutiny. While these compounds offer numerous advantages in terms of performance, their persistence in the environment raises concerns about long-term ecological safety. Ongoing research is focused on developing greener synthetic routes for fluorinated intermediates like 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile, ensuring that their benefits can be harnessed without compromising environmental integrity.

In conclusion, 3-(perfluorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. CAS No. 1261437-91-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an excellent candidate for pharmaceutical development, material innovation, and agrochemical applications. As research continues to uncover new uses for this compound, its importance in advancing both science and technology is likely to grow even further.